Cas no 61108-69-8 (1,4-oxazepan-3-one)

• Product Name: 1,4-oxazepan-3-one
• CAS No: 61108-69-8
• MF: C₅H₉NO₂
• MW: 115.130461454391
• MDL: MFCD00220428
• CID: 1003765
• PubChem ID: 12298579
• Update Time: 2025-11-01

1,4-oxazepan-3-one Chemical and Physical Properties

Names and Identifiers

• 1,4-oxazepan-3-one
• 1,4-oxazepin-3(2H)-one, tetrahydro-
• [1,4]-OXAZEPAN-3-ONE
• EN300-113498
• SCHEMBL440870
• MFCD00220428
• DTXSID60486043
• YNHIMQYJCDVCEG-UHFFFAOYSA-N
• AS-39438
• DB-189456
• Z1203733065
• [1,4]oxazepan-3-one
• 3-oxacaprolactam
• 61108-69-8
• CS-0037454
• AKOS006354205
• Tetrahydro-1,4-oxazepin-3(2h)-one

• MDL： MFCD00220428
• Inchi： 1S/C5H9NO2/c7-5-4-8-3-1-2-6-5/h1-4H2,(H,6,7)
• InChI Key： YNHIMQYJCDVCEG-UHFFFAOYSA-N
• SMILES： O1CC(NCCC1)=O

Computed Properties

• Exact Mass: 115.06337
• Monoisotopic Mass: 115.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 92.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazepines 1,4-oxazepines

Additional information on 1,4-oxazepan-3-one

Recent Advances in the Study of 1,4-Oxazepan-3-one (CAS: 61108-69-8) in Chemical Biology and Pharmaceutical Research

The compound 1,4-oxazepan-3-one (CAS: 61108-69-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold, characterized by a seven-membered ring containing both nitrogen and oxygen atoms, has been explored for its versatility in drug design and synthesis. Recent studies have highlighted its role as a key intermediate in the development of novel bioactive molecules, particularly in the areas of central nervous system (CNS) disorders, antimicrobial agents, and anti-inflammatory therapeutics.

One of the most notable advancements in the study of 1,4-oxazepan-3-one is its application in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. Researchers have demonstrated that derivatives of this compound exhibit potent binding affinity to GABA_A receptors, which are critical targets for anxiolytic and sedative drugs. A 2023 study published in the Journal of Medicinal Chemistry reported the successful optimization of 1,4-oxazepan-3-one derivatives to enhance their pharmacokinetic profiles, resulting in improved blood-brain barrier penetration and reduced off-target effects. These findings underscore the compound's potential as a scaffold for next-generation CNS therapeutics.

In addition to its neurological applications, 1,4-oxazepan-3-one has shown promise in antimicrobial research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed that certain derivatives of this compound exhibit broad-spectrum activity against resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional beta-lactam antibiotics. This discovery opens new avenues for combating antibiotic resistance, a pressing global health challenge.

Another emerging area of research involves the use of 1,4-oxazepan-3-one as a building block for anti-inflammatory agents. A 2024 study in European Journal of Medicinal Chemistry demonstrated that structurally modified versions of the compound can selectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. Notably, these derivatives displayed reduced gastrointestinal toxicity compared to conventional nonsteroidal anti-inflammatory drugs (NSAIDs), suggesting their potential as safer alternatives for chronic inflammatory conditions.

The synthetic accessibility of 1,4-oxazepan-3-one has also been a focus of recent research. Innovative catalytic methods, such as asymmetric organocatalysis and transition metal-catalyzed ring expansions, have been developed to produce enantiomerically pure forms of the compound. These methodological advances, detailed in a 2023 Chemical Communications publication, have significantly improved the efficiency and sustainability of 1,4-oxazepan-3-one synthesis, facilitating its broader application in medicinal chemistry campaigns.

Looking forward, the versatility of 1,4-oxazepan-3-one (CAS: 61108-69-8) continues to inspire novel research directions. Current investigations are exploring its potential in targeted protein degradation strategies, particularly in the development of proteolysis-targeting chimeras (PROTACs). Preliminary results suggest that the compound's rigid yet flexible structure may serve as an ideal linker moiety in these bifunctional molecules. As research progresses, 1,4-oxazepan-3-one is poised to remain at the forefront of innovative drug discovery efforts, bridging the gap between synthetic chemistry and biological applications.